Cas no 255064-36-9 (1,1'-Bis(di-i-propylphosphino)ferrocene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate)

• Product Name: 1,1'-Bis(di-i-propylphosphino)ferrocene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate
• CAS No: 255064-36-9
• MF: C₃₀H₅₈BF₄FeP₂Rh
• MW: 726.284168720245
• MDL: MFCD02684572
• CID: 5022439
• PubChem ID: 131732504
• Update Time: 2026-02-28

1,1'-Bis(di-i-propylphosphino)ferrocene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• JVIPKMKCCUWUIS-ISVFTUMHSA-N
• 255064-36-9
• 1,1'-Bis(di-i-propylphosphino)ferrocene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate

• MDL： MFCD02684572
• Inchi： 1S/2C11H23P.C8H12.BF4.Fe.Rh/c2*1-9(2)12(10(3)4)11-7-5-6-8-11;1-2-4-6-8-7-5-3-1;2-1(3,4)5;;/h2*9-11H,5-8H2,1-4H3;1-2,7-8H,3-6H2;;;/q;;;-1;;/b;;2-1-,8-7-;;;
• InChI Key： BHJUHVGEFGEUEK-ISVFTUMHSA-N
• SMILES： [Rh].[Fe].P(C(C)C)(C(C)C)C1CCCC1.P(C(C)C)(C(C)C)C1CCCC1.F[B-](F)(F)F.C1C=CCCC=CC1 |c:29,33|

Computed Properties

• Exact Mass: 726.24472g/mol
• Monoisotopic Mass: 726.24472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on 1,1'-Bis(di-i-propylphosphino)ferrocene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate

Introduction to 1,1'-Bis(di-i-propylphosphino)ferrocene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate (CAS No. 255064-36-9)

1,1'-Bis(di-i-propylphosphino)ferrocene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate, with the CAS number 255064-36-9, is a sophisticated organometallic complex that has garnered significant attention in the field of catalysis and organic synthesis. This compound belongs to the class of rhodium(I) complexes, which are widely recognized for their exceptional ability to facilitate various chemical transformations under mild conditions. The unique structural features of this complex, particularly the presence of ferrocene and 1,5-cyclooctadiene ligands, contribute to its remarkable catalytic properties and make it a valuable tool in modern synthetic chemistry.

The molecular structure of 1,1'-Bis(di-i-propylphosphino)ferrocene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate consists of a central rhodium(I) ion coordinated to two di-i-propylphosphino ligands, a ferrocene unit, and a 1,5-cyclooctadiene moiety. This arrangement creates a highly stable and versatile coordination environment that enhances the compound's catalytic activity in various reactions. The ferrocene ligand, in particular, is known for its ability to stabilize the rhodium center while also providing steric and electronic effects that influence the reaction pathway.

Recent advancements in the field of organometallic chemistry have highlighted the importance of rhodium(I) complexes in facilitating cross-coupling reactions, which are crucial for constructing complex organic molecules. Among these reactions, the Suzuki-Miyaura coupling and Heck reaction stand out as prominent examples where 1,1'-Bis(di-i-propylphosphino)ferrocene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate has demonstrated exceptional performance. Studies have shown that this complex exhibits high turnover numbers and excellent selectivity, making it an ideal catalyst for industrial applications.

The role of phosphine ligands in tuning the catalytic properties of rhodium complexes cannot be overstated. In this case, the di-i-propylphosphino ligands provide a balance between steric hindrance and electronic donation, which is essential for achieving optimal catalytic activity. The 1,5-cyclooctadiene ligand further enhances the compound's stability and reactivity by contributing to the overall coordination environment around the rhodium center.

One of the most compelling aspects of 1,1'-Bis(di-i-propylphosphino)ferrocene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate is its versatility in different reaction conditions. Researchers have reported its successful application in both homogeneous and heterogeneous catalysis, underscoring its adaptability to various synthetic scenarios. This flexibility has opened up new possibilities for its use in pharmaceutical synthesis, where precise control over reaction conditions is often required.

In pharmaceutical research, rhodium-based catalysts have been increasingly employed due to their ability to facilitate complex bond-forming reactions with high efficiency. The use of 1,1'-Bis(di-i-propylphosphino)ferrocene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate has led to significant breakthroughs in the synthesis of active pharmaceutical ingredients (APIs). For instance, it has been successfully used in the preparation of heterocyclic compounds that are key components in many drugs.

The environmental impact of catalytic processes is another area where this compound has shown promise. By enabling reactions under milder conditions and reducing waste generation, it aligns with the growing emphasis on sustainable chemistry. The high selectivity exhibited by this catalyst minimizes unwanted byproducts, contributing to greener synthetic methodologies.

From an industrial perspective, the scalability of processes involving 1,1'-Bis(di-i-propylphosphino)ferrocene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate has been a focus of recent research. Studies have demonstrated its effectiveness in large-scale reactions without compromising yield or purity. This makes it a commercially viable option for pharmaceutical manufacturers looking to optimize their production processes.

The future prospects of this organometallic complex are exciting and multifaceted. Ongoing research aims to further refine its catalytic properties and explore new applications in areas such as polymer synthesis and energy storage. The integration of machine learning techniques into catalytic design has also opened up new avenues for understanding and enhancing the performance of rhodium-based catalysts like this one.

In conclusion, 1,1'-Bis(di-i-propylphosphino)ferrocene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate (CAS No. 255064-36-9) represents a cutting-edge advancement in organometallic chemistry with far-reaching implications for synthetic chemistry and industrial applications. Its unique structural features and exceptional catalytic properties make it a cornerstone in modern chemical research. As our understanding of its mechanisms continues to evolve, this compound will undoubtedly play an increasingly significant role in shaping the future of chemical synthesis.